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Compound of Interest

Compound Name: 3-Ethyl-2,2-dimethyloctane

Cat. No.: B14550568

Disclaimer: This document has been compiled to provide a comprehensive overview of the
safety and handling procedures for 3-Ethyl-2,2-dimethyloctane. Due to a lack of specific
safety and toxicological data for this compound, the information presented herein is largely
extrapolated from data on structurally similar alkanes (C12H26 isomers) and general guidelines
for volatile, flammable hydrocarbons. This guide is intended for use by trained professionals in
research and development settings. All users must conduct a thorough risk assessment before
handling this chemical and adhere to all institutional and regulatory safety protocols.

Chemical Identification and Physical Properties

A clear identification of 3-Ethyl-2,2-dimethyloctane is crucial for ensuring proper handling and
safety measures. The table below summarizes its key identifiers and computed physical
properties.
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Identifier Value
IUPAC Name 3-Ethyl-2,2-dimethyloctane
CAS Number 62183-95-3[1][2]

Molecular Formula

C12H26[1][2]

Molecular Weight

170.33 g/mol [1][2]

Computed Boiling Point

Data not readily available; expected to be
similar to other C12H26 isomers (e.g., n-
dodecane at 216 °C)

Computed Flash Point

Data not readily available; likely to be classified
as a flammable or combustible liquid. For
comparison, n-dodecane has a flash point of
71°C.

Computed Density

Data not readily available

Vapor Pressure

Data not readily available

Solubility

Insoluble in water; soluble in organic solvents

Hazard Identification and GHS Classification

(Predicted)

While a specific GHS classification for 3-Ethyl-2,2-dimethyloctane is not available, based on

the properties of similar alkanes, it is prudent to handle it as a hazardous substance. The

following table outlines the predicted GHS classification.
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Hazard
Hazard Class Category Statement Pictogram Signal Word
(Predicted)
H226:
Flammable liquid
Flammable and vapor or )
o Category 3 or 4 GHSO02 (Flame) Warning
Liquids H227:
Combustible
liquid
H304: May be
Aspiration fatal if swallowed  GHSO08 (Health
Category 1 Danger
Hazard and enters Hazard)
airways
Skin GHSO07
] o H315: Causes ] ]
Corrosion/Irritatio  Category 2 o (Exclamation Warning
skin irritation
n Mark)
» H336: May
Specific Target GHSO07
o cause . _
Organ Toxicity - Category 3 (Exclamation Warning

Single Exposure

drowsiness or

dizziness

Mark)

Safe Handling and Storage

Adherence to strict safety protocols is essential when working with flammable and volatile

organic compounds.

Engineering Controls

Proper engineering controls are the primary line of defense in minimizing exposure risk.
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Caption: Hierarchy of engineering controls for handling 3-Ethyl-2,2-dimethyloctane.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 3-Ethyl-2,2-dimethyloctane.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles with
side shields (ANSI zZ87.1
certified). A face shield should
be worn when there is a risk of

splashing.

Protects against splashes and

vapors.

Hand Protection

Chemical-resistant gloves
(Nitrile or Viton® are
recommended for incidental
contact). Inspect gloves before

each use.

Prevents skin contact and

absorption.

Body Protection

Flame-retardant lab coat.
Closed-toe shoes made of a

non-porous material.

Protects skin from accidental

spills and potential flash fires.

Respiratory Protection

Not generally required for
small-scale use in a properly
functioning chemical fume
hood. If working outside a
fume hood or with large
quantities, a NIOSH-approved
respirator with organic vapor

cartridges is necessary.

Protects against inhalation of

harmful vapors.

Storage Requirements

Proper storage is critical to prevent fire and other hazards.[3][4]

sources.[5][6]

Containers: Store in tightly closed, properly labeled containers.

Location: Store in a well-ventilated, cool, dry area away from direct sunlight and heat

Cabinets: Utilize approved flammable liquid storage cabinets.[3][4][6]

Separation: Keep away from incompatible materials such as oxidizing agents.[7]
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Emergency Procedures

A clear and practiced emergency plan is vital for responding to incidents involving flammable
liquids.

First Aid Measures

The following first aid measures are based on general procedures for hydrocarbon exposure.[8]
[91[10]

Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
) difficult, administer oxygen. If breathing has
Inhalation
stopped, give artificial respiration. Seek

immediate medical attention.

Immediately remove contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact ] ]
water for at least 15 minutes. Seek medical

attention if irritation develops or persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. If the person is
] conscious, rinse their mouth with water. Never
Ingestion i . .
give anything by mouth to an unconscious

person. Seek immediate medical attention.

Spill and Leak Response

In the event of a spill, follow a structured response plan to mitigate the hazard.
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Immediate Actions
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Once Area is Secure

Containment & Cleanup
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\ Disposal
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Caption: Workflow for responding to a spill of 3-Ethyl-2,2-dimethyloctane.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant
foam.[11] Water spray can be used to cool fire-exposed containers, but a direct water jet
may spread the flammable liquid.[12][13]

o Unsuitable Extinguishing Media: Do not use a solid stream of water, as it may scatter and
spread the fire.[12]

o Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back. Containers may explode when heated.

» Protective Equipment: Firefighters should wear full protective clothing and self-contained
breathing apparatus (SCBA).[11]
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Toxicological Information (Predicted)

No specific toxicological data for 3-Ethyl-2,2-dimethyloctane has been found. The following
information is based on the general toxicology of C12 alkanes and other volatile hydrocarbons.

o Acute Toxicity: Likely to have low acute toxicity via dermal and oral routes, but inhalation of
high concentrations of vapor may cause central nervous system depression with symptoms
such as headache, dizziness, drowsiness, and nausea.[8]

» Aspiration Hazard: Aspiration into the lungs during ingestion or vomiting can cause chemical
pneumonitis, which can be fatal.[8] This is a primary concern for liquid hydrocarbons.

o Skin and Eye Irritation: Expected to cause skin irritation upon prolonged or repeated contact.
[8] Direct contact with the liquid or high concentrations of vapor may cause eye irritation.

» Carcinogenicity, Mutagenicity, Reproductive Toxicity: No data available. Generally, non-
aromatic alkanes are not classified as carcinogens.

Disposal Considerations

All waste containing 3-Ethyl-2,2-dimethyloctane must be treated as hazardous waste.

o Waste Collection: Collect all contaminated materials (e.g., absorbent pads, gloves, empty
containers) in a designated, clearly labeled hazardous waste container.

» Disposal Regulations: Dispose of contents and container in accordance with all applicable
local, state, and federal regulations. Do not dispose of down the drain.

Experimental Protocols

No specific experimental protocols involving 3-Ethyl-2,2-dimethyloctane were found in the
public domain. Researchers developing protocols should incorporate the safety and handling
procedures outlined in this guide into their standard operating procedures (SOPSs). This
includes conducting all manipulations within a chemical fume hood, using appropriate PPE,
and having a clear emergency response plan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-ethyl-2,2-dimethyloctane [webbook.nist.gov]

2. 3-Ethyl-2,2-dimethyloctane | C12H26 | CID 53428783 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. ushazmatstorage.com [ushazmatstorage.com]

. calpaclab.com [calpaclab.com]

. m.youtube.com [m.youtube.com]

. Flammable and Combustible Liquids Storage Requirements [blink.ucsd.edu]

. actenviro.com [actenviro.com]

°
[00] ~ » (621 iy w

. Hydrocarbon Poisoning - Injuries and Poisoning - MSD Manual Consumer Version
[msdmanuals.com]

e 9. Hydrocarbon Poisoning - Injuries; Poisoning - MSD Manual Professional Edition
[msdmanuals.com]

e 10. Quick Facts:Hydrocarbon Poisoning - Merck Manual Consumer Version
[merckmanuals.com]

e 11. phoenix.gov [phoenix.gov]
e 12. hazmatnation.com [hazmatnation.com]

e 13. Exponent: Making Work Around Flammable and Combustible Liquids Safer
[exponent.com]

 To cite this document: BenchChem. [Technical Guide: Safety and Handling of 3-Ethyl-2,2-
dimethyloctane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14550568#3-ethyl-2-2-dimethyloctane-safety-and-
handling]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b14550568?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/cbook.cgi?ID=62183-95-3
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-2_2-dimethyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-2_2-dimethyloctane
https://ushazmatstorage.com/osha-flammable-storage-requirements/
https://www.calpaclab.com/osha-flammable-liquid-storage-regulations/index.php
https://m.youtube.com/watch?v=1gm5fonhHh4
https://blink.ucsd.edu/safety/research-lab/chemical/liquids/storage/
https://www.actenviro.com/flammable-liquids/
https://www.msdmanuals.com/home/injuries-and-poisoning/poisoning/hydrocarbon-poisoning
https://www.msdmanuals.com/home/injuries-and-poisoning/poisoning/hydrocarbon-poisoning
https://www.msdmanuals.com/professional/injuries-poisoning/poisoning/hydrocarbon-poisoning
https://www.msdmanuals.com/professional/injuries-poisoning/poisoning/hydrocarbon-poisoning
https://www.merckmanuals.com/home/quick-facts-injuries-and-poisoning/poisoning/hydrocarbon-poisoning
https://www.merckmanuals.com/home/quick-facts-injuries-and-poisoning/poisoning/hydrocarbon-poisoning
https://www.phoenix.gov/firesite/Documents/074763.pdf
https://www.hazmatnation.com/industrial-fire-familiarization-flammable-liquid-firefighting/
https://www.exponent.com/article/making-work-around-flammable-combustible-liquids-safer
https://www.exponent.com/article/making-work-around-flammable-combustible-liquids-safer
https://www.benchchem.com/product/b14550568#3-ethyl-2-2-dimethyloctane-safety-and-handling
https://www.benchchem.com/product/b14550568#3-ethyl-2-2-dimethyloctane-safety-and-handling
https://www.benchchem.com/product/b14550568#3-ethyl-2-2-dimethyloctane-safety-and-handling
https://www.benchchem.com/product/b14550568#3-ethyl-2-2-dimethyloctane-safety-and-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14550568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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